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7α,12α-Dihydroxycholest-4-en-3-one 7α,12α-Dihydroxycholest-4-en-3-one 7alpha,12alpha-dihydroxycholest-4-en-3-one is a 7alpha-hydroxy steroid, a 12alpha-hydroxy steroid, a cholestanoid and a 3-oxo-Delta(4) steroid. It has a role as a human metabolite and a mouse metabolite.
Brand Name: Vulcanchem
CAS No.: 1254-03-1
VCID: VC0025033
InChI: InChI=1S/C27H44O3/c1-16(2)7-6-8-17(3)20-9-10-21-25-22(15-24(30)27(20,21)5)26(4)12-11-19(28)13-18(26)14-23(25)29/h13,16-17,20-25,29-30H,6-12,14-15H2,1-5H3/t17-,20-,21+,22+,23-,24+,25+,26+,27-/m1/s1
SMILES: CC(C)CCCC(C)C1CCC2C1(C(CC3C2C(CC4=CC(=O)CCC34C)O)O)C
Molecular Formula: C₂₇H₄₄O₃
Molecular Weight: 416.6 g/mol

7α,12α-Dihydroxycholest-4-en-3-one

CAS No.: 1254-03-1

Reference Standards

VCID: VC0025033

Molecular Formula: C₂₇H₄₄O₃

Molecular Weight: 416.6 g/mol

7α,12α-Dihydroxycholest-4-en-3-one - 1254-03-1

CAS No. 1254-03-1
Product Name 7α,12α-Dihydroxycholest-4-en-3-one
Molecular Formula C₂₇H₄₄O₃
Molecular Weight 416.6 g/mol
IUPAC Name (7R,8R,9S,10R,12S,13R,14S,17R)-7,12-dihydroxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C27H44O3/c1-16(2)7-6-8-17(3)20-9-10-21-25-22(15-24(30)27(20,21)5)26(4)12-11-19(28)13-18(26)14-23(25)29/h13,16-17,20-25,29-30H,6-12,14-15H2,1-5H3/t17-,20-,21+,22+,23-,24+,25+,26+,27-/m1/s1
Standard InChIKey UQPYXHJTHPHOMM-NIBOIBLTSA-N
Isomeric SMILES C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H](CC4=CC(=O)CC[C@]34C)O)O)C
SMILES CC(C)CCCC(C)C1CCC2C1(C(CC3C2C(CC4=CC(=O)CCC34C)O)O)C
Canonical SMILES CC(C)CCCC(C)C1CCC2C1(C(CC3C2C(CC4=CC(=O)CCC34C)O)O)C
Description 7alpha,12alpha-dihydroxycholest-4-en-3-one is a 7alpha-hydroxy steroid, a 12alpha-hydroxy steroid, a cholestanoid and a 3-oxo-Delta(4) steroid. It has a role as a human metabolite and a mouse metabolite.
Synonyms (7α,12α)-7,12-Dihydroxycholest-4-en-3-one; Cholest-4-ene-7α,12α-diol-3-one;
PubChem Compound 3081958
Last Modified Nov 11 2021
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